Cas no 1267145-22-1 (2-(5-chloro-2-methoxyphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-chloro-2-methoxyphenyl)ethane-1-sulfonyl chloride
• CAS No: 1267145-22-1
• MF: C₉H₁₀Cl₂O₃S
• MW: 269.144899845123
• CID: 6329025
• PubChem ID: 82160164
• Update Time: 2025-09-27

2-(5-chloro-2-methoxyphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)ethane-1-sulfonyl chloride
• EN300-1990500
• 1267145-22-1

• Inchi： 1S/C9H10Cl2O3S/c1-14-9-3-2-8(10)6-7(9)4-5-15(11,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： SKNUQYZPLFUIMR-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=C(C=CC=1OC)Cl)(=O)=O

Computed Properties

• Exact Mass: 267.9727707g/mol
• Monoisotopic Mass: 267.9727707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(5-chloro-2-methoxyphenyl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(5-chloro-2-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1267145-22-1)

Organosulfur compounds represent a vital class of molecules in modern chemical research, with sulfonyl chloride derivatives emerging as particularly versatile building blocks for pharmaceutical and materials science applications. Among these, 2-(5-chloro-2-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1267145-22-1) has garnered significant attention due to its unique structural features and reactivity profile. This compound, characterized by a substituted aromatic ring system coupled with a sulfonyl chloride functional group, serves as a critical intermediate in the synthesis of biologically active molecules. Its molecular structure combines the electron-withdrawing effects of the chlorine atom with the methoxy group's electron-donating properties, creating a dynamic platform for diverse chemical transformations.

The core structure of 5-chloro-2-methoxyphenyl ethane sulfonyl chloride provides a strategic scaffold for constructing complex heterocyclic frameworks. The sulfonyl chloride functionality (-SO₂Cl) is particularly valuable for nucleophilic substitution reactions, enabling the formation of sulfonamide bonds—a motif frequently encountered in drug discovery programs targeting protein kinases and G protein-coupled receptors. Recent studies have demonstrated its utility in the development of novel antiviral agents through selective alkylation strategies, where the compound's electrophilic nature facilitates controlled C-N bond formation under mild reaction conditions.

In terms of synthetic accessibility, this compound can be prepared via chlorosulfonation of appropriately substituted aromatic precursors followed by alkylation with ethylene oxide derivatives. The reaction conditions typically involve catalytic amounts of strong Lewis acids to promote electrophilic aromatic substitution while maintaining regioselectivity at the para position relative to the methoxy group. Advanced methodologies incorporating transition metal catalysts have further improved yields and reduced byproduct formation, aligning with green chemistry principles that emphasize atom economy and waste minimization.

The electronic properties of this molecule are influenced by its dual substituents on the aromatic ring. The chlorine atom exerts an inductive effect that deactivates the ring toward electrophilic substitution while directing incoming groups to specific positions through resonance effects. Conversely, the methoxy group (-OCH₃) acts as an activating substituent that enhances nucleophilicity at ortho and para positions relative to itself. This interplay creates unique reactivity patterns when designing multi-step syntheses involving cross-coupling reactions or Friedel-Crafts acylations.

In pharmaceutical research contexts, this compound has been explored as a key intermediate in the development of next-generation kinase inhibitors. The sulfonyl group's ability to form hydrogen bonds with enzyme active sites makes it particularly effective in modulating ATP binding domains within kinases such as BCR-ABL or EGFR variants associated with cancer progression. Recent clinical trials have demonstrated improved pharmacokinetic profiles when using this scaffold compared to traditional sulfonamide-based inhibitors, suggesting enhanced metabolic stability and reduced off-target effects.

The versatility of this molecule extends beyond small molecule drug discovery into materials science applications. Researchers have investigated its potential as a precursor for functionalized polymers exhibiting enhanced thermal stability and mechanical properties. When incorporated into polymeric matrices through controlled radical polymerization techniques, the sulfonyl chloride functionality enables post-polymerization modifications that can introduce hydrophilic or hydrophobic characteristics depending on application requirements.

Safety considerations during handling emphasize standard laboratory protocols for working with electrophilic reagents. While not classified as hazardous under current regulatory frameworks, appropriate personal protective equipment should be used during synthesis and purification steps involving organic solvents or acid catalysts commonly employed in sulfonyl chloride chemistry.

Ongoing research continues to expand our understanding of this compound's potential applications across multiple disciplines. Emerging studies focus on optimizing its use in flow chemistry systems for large-scale production while maintaining high levels of enantiomeric purity when required for chiral drug development programs.